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Abstract: This technical guide provides a comprehensive overview of the natural occurrence of
Barringtonite (MgCOs-2H20) in Australia. It details the mineral's type locality, geological
setting, formation process, and physicochemical properties. This document consolidates
guantitative data from primary and secondary sources into structured tables and outlines the
key experimental protocols used in its initial characterization. Visual diagrams are provided to
illustrate the formation pathway and analytical workflow. It must be noted that a thorough
review of scientific literature reveals no established connection or reported research linking
Barringtonite to drug development or any biological activity.

Introduction

Barringtonite is a rare, hydrated magnesium carbonate mineral. It was first discovered and
described by Beryl Nashar in 1965.[1][2] The mineral was named after its type locality,
Barrington Tops in New South Wales, Australia.[3][4] To date, this remains the only confirmed
natural occurrence of Barringtonite in Australia. This guide serves as a technical resource for
researchers in mineralogy, geology, and materials science, providing detailed information on
this unique Australian mineral.

Australian Occurrence and Geology

The exclusive known location of Barringtonite in Australia is at Rainbow Falls on Sempill
Creek, within the Barrington Tops National Park, New South Wales.[1][3][4] The mineral is

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b8008377?utm_src=pdf-interest
https://www.benchchem.com/product/b8008377?utm_src=pdf-body
https://www.benchchem.com/product/b8008377?utm_src=pdf-body
https://www.benchchem.com/product/b8008377?utm_src=pdf-body
https://www.handbookofmineralogy.org/pdfs/barringtonite.pdf
https://www.rruff.net/doclib/MinMag/Volume_34/34-268-370.pdf
https://www.azomining.com/Article.aspx?ArticleID=728
https://www.mindat.org/min-538.html
https://www.benchchem.com/product/b8008377?utm_src=pdf-body
https://www.benchchem.com/product/b8008377?utm_src=pdf-body
https://www.handbookofmineralogy.org/pdfs/barringtonite.pdf
https://www.azomining.com/Article.aspx?ArticleID=728
https://www.mindat.org/min-538.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8008377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

found as nodular encrustations, composed of tiny, colorless radiating fibers or needles, on the
surface of Tertiary olivine basalt.[2][5]

The Barrington Tops plateau is the remnant of a large shield volcano that was active
approximately 50 million years ago. The geology of the area is characterized by these Tertiary
basalts overlying older Palaeozoic sedimentary rocks and granite. The formation of
Barringtonite is intrinsically linked to this specific geological and environmental setting.

Formation Pathway

Barringtonite forms through a low-temperature, aqueous leaching process. Cold meteoric
water, with a temperature of about 5°C, percolates through the Tertiary olivine basalt that forms
the substrate of the waterfall.[2][5] This process leaches magnesium from the magnesium-rich
olivine in the basalt. The dissolved magnesium then combines with carbonate ions in the water
and precipitates as hydrated magnesium carbonate, specifically Barringtonite (MgCOs-2H20),
on the continually wet rock surfaces under the falls.[2][3][5] The mineral is closely associated
with Nesquehonite (MgCOs-3H20), another hydrated magnesium carbonate that may be
present due to slight variations in local conditions.[2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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